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Compound of Interest

Compound Name: Methyl 2-bromo-5-formylbenzoate

CAS No.: 1043418-95-6

Cat. No.: B1434789

Get Quote

This guide provides a detailed, step-by-step protocol for the safe handling and proper disposal

of Methyl 2-bromo-5-formylbenzoate. As a Senior Application Scientist, this document is

structured to provide not just procedural instructions, but also the scientific rationale behind

them, ensuring a culture of safety and regulatory compliance within the laboratory.

Hazard Profile & Key Properties
Methyl 2-bromo-5-formylbenzoate is a halogenated aromatic ester.[1] Understanding its

specific hazards is the foundation of its safe management and disposal. The compound is

classified as hazardous under OSHA (29 CFR 1910.1200).[2]
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Property Value Source(s)

CAS Number 1043418-95-6 [3][4]

Molecular Formula C₉H₇BrO₃ [3]

Appearance Solid [1]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[2][3][5]

GHS Pictogram GHS07 (Exclamation Point) [3]

Waste Category Halogenated Organic Waste [6][7]

Causality Note: The presence of bromine in the molecule's structure is the primary reason it

must be treated as halogenated waste.[6][8] Co-mingling this with non-halogenated waste

streams can complicate the disposal process and significantly increase disposal costs for the

institution.[7]

Mandatory Safety Precautions & PPE
Before handling or preparing for disposal, ensure all engineering controls and personal

protective equipment (PPE) are in place. The irritant nature of this compound necessitates

stringent precautions.

Engineering Controls: Always handle Methyl 2-bromo-5-formylbenzoate within a properly

functioning chemical fume hood to mitigate inhalation risks.[2][6] Ensure an eyewash station

and safety shower are readily accessible.[2]

Required PPE:

Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[2]

Hand Protection: Use nitrile gloves to prevent skin contact.[6]

Body Protection: A standard laboratory coat is required to protect skin and clothing.[6]
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Footwear: Closed-toe shoes must be worn at all times in the laboratory.[6]

Core Disposal Protocol: Step-by-Step Guidance
Disposal procedures differ for residual product versus accidental spills. Follow the appropriate

workflow below.

Disposal of Unused or Waste Product
This procedure applies to leftover reagents, reaction byproducts, or material that is no longer

needed.

Identify the Correct Waste Container: Locate your laboratory's designated "Halogenated

Organic Solid Waste" container. This container must be clearly labeled with the words

"Hazardous Waste" and a description of its contents.[7][9]

Container Compatibility: Ensure the waste container is made of a material compatible with

the chemical and is in good condition with a securely closing lid.

Chemical Transfer: Working inside a chemical fume hood, carefully transfer the solid Methyl
2-bromo-5-formylbenzoate into the designated waste container using a clean spatula or

scoop.

Avoid Contamination: Do not mix this waste with other waste categories, particularly acids,

bases, or strong oxidizers.[8]

Secure and Log: Tightly close the waste container lid.[7] If your institution requires it, log the

addition of the waste on the container's tag or an associated waste log sheet.

Storage: Store the waste container in a designated Satellite Accumulation Area (SAA) until it

is collected by your institution's Environmental Health & Safety (EH&S) department.[7][9] The

container should be kept in secondary containment.[7]

Spill Decontamination & Cleanup Protocol
This procedure is for small, manageable laboratory spills. For large spills, evacuate the area

and contact your institution's emergency response team.
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Ensure Safety: Alert personnel in the immediate area. Ensure there are no sources of

ignition nearby.[10]

Contain the Spill: If it is safe to do so, prevent the spread of the solid powder.

Cleanup: Gently sweep up the solid material and place it into a suitable, sealed container for

disposal.[2] Avoid creating dust.[2] For any remaining residue, you can use an inert

absorbent material (e.g., vermiculite, sand) to collect it.[11]

Package Waste: Place all contaminated absorbent material, gloves, and any other cleaning

materials into a sealed bag or container.

Label and Dispose: Affix a "Hazardous Waste" tag to the container, listing all contents

(Methyl 2-bromo-5-formylbenzoate, absorbent material, etc.).[7] Dispose of this container

in the "Halogenated Organic Solid Waste" stream.

Decontaminate: Clean the spill surface with an appropriate laboratory detergent and water.

Waste Segregation & Management Workflow
Proper segregation is a cornerstone of safe and compliant laboratory operations. The following

diagram outlines the critical decision-making process for managing Methyl 2-bromo-5-
formylbenzoate waste.

Regulatory Context: A Shared Responsibility
In the United States, the management of hazardous chemical waste is regulated by the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA).[9] Academic and research laboratories may operate under alternative regulations,

such as Subpart K of 40 CFR part 262, which are designed to be more suitable for a laboratory

environment than industrial settings.[12][13]

Regardless of the specific regulations, the ultimate responsibility for proper waste disposal lies

with the generator (the laboratory and its personnel). Your institution's EH&S department is

your primary resource for specific procedures, waste container provisioning, and pickup

schedules. Adherence to their Laboratory Management Plan is mandatory.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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